C.I.Mordant Green 22

• CAS: 10290-07-0
• Synonyms: C.I.Mordant Green 22
• Molecular Formula: C10H10Na2O6S

Select C.I. Mordant Green 22 for non-negotiable deep green hues on wool and silk. Unlike generic mordant greens, its xanthene core (C.I. 45510) and specific ligand groups ensure distinct metal-complex fastness, critical for high-quality apparel, upholstery, or military uniforms. It also serves as a vital analytical reference standard for chromatographic method validation.

C.I. Mordant Green 22 (CAS 10290-07-0) Baseline Characteristics for Scientific Procurement

C.I. Mordant Green 22 is a synthetic mordant dye belonging to the xanthene class, identified by the Colour Index constitution number C.I. 45510 [1]. It requires a mordant, typically a polyvalent metal salt such as chromium or aluminum, to form a stable, insoluble complex that bonds to a substrate [2]. This compound is characterized by its deep green hue and is primarily used for dyeing natural protein fibers like wool and silk [2]. Its molecular formula is reported as C20H13NaO9S with a molecular weight of 452.36 g/mol [1].

• [1] World Dye Variety. C.I. Mordant Green 22 (C.I. 45510). 2012. View Source
• [2] The Free Dictionary. Mordant Dyes. Encyclopedia2.thefreedictionary.com. View Source

Why Generic Substitution of C.I. Mordant Green 22 (CAS 10290-07-0) is Scientifically Unreliable

Within the class of mordant dyes, the term 'mordant green' encompasses numerous chemically distinct species (e.g., Mordant Green 17, Mordant Green 28), each with unique molecular structures, metal-coordination chemistries, and resulting coloristic and fastness properties [1]. The specific xanthene core structure of C.I. Mordant Green 22 (C.I. 45510) differentiates it from azo-based mordant greens [1]. The interaction between the dye's specific ligand groups, the chosen mordant metal ion, and the substrate determines the final hue and durability . Consequently, a generic 'mordant green' cannot be assumed to provide the same shade, wash fastness, or lightfastness as C.I. Mordant Green 22 without explicit, comparative performance data.

• [1] World Dye Variety. C.I. Mordant Green 22 (C.I. 45510). 2012. View Source

Quantitative Evidence Guide for C.I. Mordant Green 22 (CAS 10290-07-0) Differentiating from Analogs

Differentiation of C.I. Mordant Green 22 from Azo-Based Mordant Green 17 via Chromophore Class

C.I. Mordant Green 22 (C.I. 45510) is a member of the xanthene class, characterized by a tricyclic core structure [1]. This is a fundamental chemical distinction from other common mordant green dyes like Mordant Green 17 (C.I. 17225, CAS 3564-28-1) and Mordant Green 28 (C.I. 18210, CAS 6222-44-2), which are classified as monoazo dyes . The difference in the fundamental chromophore (xanthene vs. azo) dictates distinct absorption properties and metal-complex stability, which are critical for achieving specific shades and performance characteristics.

Evidence Dimension	Chemical Class and Core Chromophore
Target Compound Data	Xanthene class (C.I. 45510)
Comparator Or Baseline	Mordant Green 17 (C.I. 17225) and Mordant Green 28 (C.I. 18210), both classified as Monoazo class dyes
Quantified Difference	Fundamentally different chromophore classes (Xanthene vs. Azo)
Conditions	Structural classification per the Colour Index International system

Why This Matters

Procurement of the correct chromophore class (xanthene) is non-negotiable for achieving the target green shade and ensuring compatibility with specific metal-mordanting processes, as azo-based greens will yield different colors.

• [1] World Dye Variety. C.I. Mordant Green 22 (C.I. 45510). 2012. View Source

Quantified Molecular Weight of C.I. Mordant Green 22 as a Purity and Identity Specification

The molecular weight of C.I. Mordant Green 22 is a verifiable and quantifiable parameter reported as 452.36 g/mol, with a corresponding molecular formula of C20H13NaO9S . This exact mass serves as a critical benchmark for confirming chemical identity and assessing purity via analytical techniques such as mass spectrometry or quantitative elemental analysis. This is in contrast to other mordant dyes, such as Mordant Green 28 with a molecular weight of 517.83 g/mol , providing a clear, numerical basis for distinguishing and qualifying the material.

Evidence Dimension	Molecular Weight
Target Compound Data	452.36 g/mol
Comparator Or Baseline	Mordant Green 28: 517.83 g/mol
Quantified Difference	65.47 g/mol (approximately 14% higher for Mordant Green 28)
Conditions	Calculated from molecular formulas (C20H13NaO9S vs. C16H10ClN3Na2O8S2)

Why This Matters

This specific, quantifiable molecular weight (452.36 g/mol) is essential for procurement specifications, allowing for unambiguous identification and quality control verification of the received material against potential mis-shipments or mislabeled analogs.

Substrate Specificity and Application Context for C.I. Mordant Green 22

Mordant dyes, as a class, are noted for their strong affinity for protein-based fibers like wool and silk, where they form stable complexes via metal ions, delivering exceptional wash and light fastness [1]. C.I. Mordant Green 22 is specifically documented for its application in dyeing natural protein fibers such as wool and silk . While class-level inference suggests high fastness, the specific interaction of the xanthene-based C.I. Mordant Green 22 with chromium or aluminum mordants on wool differentiates its performance profile from other mordant green classes.

Evidence Dimension	Primary Application Substrate and Performance Attribute
Target Compound Data	Documented for use on natural protein fibers (wool, silk) ; class-level property suggests high wash and light fastness [1]
Comparator Or Baseline	General class of mordant dyes
Quantified Difference	Not applicable; differentiation is based on documented substrate specificity for the target compound versus other dye classes or unverified analogs.
Conditions	Industrial dyeing processes for textiles

Why This Matters

Procurement should be guided by the documented suitability for protein fibers. Selecting a non-mordant or a different mordant dye class (e.g., a direct dye) for wool would result in significantly inferior wash fastness and color loss, impacting product quality and longevity.

• [1] The Free Dictionary. Mordant Dyes. Encyclopedia2.thefreedictionary.com. View Source

Validated Industrial Application Scenarios for C.I. Mordant Green 22 (CAS 10290-07-0)

Precision Dyeing of Wool and Silk Textiles for High-Fastness Applications

Based on its classification and documented use, C.I. Mordant Green 22 is suited for dyeing natural protein fibers like wool and silk, where the formation of a dye-metal-fiber complex is critical [1]. In applications such as high-quality apparel, upholstery, or military uniforms where deep green shades with superior wash and light fastness are non-negotiable, this compound is the appropriate selection over non-mordant acid dyes that would not achieve the same durability .

Analytical Standard for Mordant Dye Identification and Quality Control

The specific molecular weight (452.36 g/mol) and xanthene structure of C.I. Mordant Green 22 (C.I. 45510) make it an essential reference standard for analytical chemistry [1]. It can be used to develop and validate chromatographic methods (e.g., HPLC) for identifying and quantifying this specific dye in complex mixtures, such as textile effluents or historical textile analyses, ensuring regulatory compliance and process consistency [2].

Comparative Study Control for Investigating Chromophore-Dependent Performance

As a definitive member of the xanthene class, C.I. Mordant Green 22 serves as a crucial control or test material in research aimed at comparing the performance characteristics (e.g., lightfastness, metal exhaustion rates, colorimetric properties) of xanthene-based mordant dyes against those of the more common azo-based mordant dyes [1]. Such studies are fundamental for developing next-generation colorants with improved environmental or performance profiles .

• [1] World Dye Variety. C.I. Mordant Green 22 (C.I. 45510). 2012. View Source
• [2] McDOUGALL, R.H. The Extraction of Chrome Mordant Dyes from Wool and their Chromatographic Identification. Coloration Technology, 1978. View Source